Cas no 55511-29-0 (Phenol, 4,4'-sulfinylbis[2,6-dibromo-)

• Product Name: Phenol, 4,4'-sulfinylbis[2,6-dibromo-
• CAS No: 55511-29-0
• MF: C₁₂H₆Br₄O₃S
• MW: 549.855239391327
• CID: 351688
• PubChem ID: 5166071
• Update Time: 2025-04-19

Phenol, 4,4'-sulfinylbis[2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-(3,5-dibromo-4-hydroxyphenyl)sulfinylphenol
• AKOS005442568
• 55511-29-0
• SCHEMBL270714
• DTXSID00409079
• STK365697
• Phenol, 4,4'-sulfinylbis[2,6-dibromo-

• Inchi： 1S/C12H6Br4O3S/c13-7-1-5(2-8(14)11(7)17)20(19)6-3-9(15)12(18)10(16)4-6/h1-4,17-18H
• InChI Key： ZKZKMLKTQUCSNX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Br)O)Br)=O)Br)O

Computed Properties

• Exact Mass: 545.67698
• Monoisotopic Mass: 545.67712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 57.53